Cas no 924298-51-1 (ABP 688)

ABP 688 structure
ABP 688 structure
Product Name:ABP 688
CAS No:924298-51-1
MF:C15H16N2O
MW:240.300343513489
CID:1066545
PubChem ID:11481862
Update Time:2025-04-20

ABP 688 Chemical and Physical Properties

Names and Identifiers

    • ABP688
    • (Z)-N-methoxy-3-[2-(6-methylpyridin-2-yl)ethynyl]cyclohex-2-en-1-imine
    • CHEMBL227853
    • (E)-3-((6-methylpyridin-2-yl)ethynyl)cyclohex-2-enone O-methyl oxime
    • CS-0032998
    • (E)-N-methoxy-3-[2-(6-methylpyridin-2-yl)ethynyl]cyclohex-2-en-1-imine
    • 2-Cyclohexen-1-one, 3-[2-(6-methyl-2-pyridinyl)ethynyl]-, O-methyloxime
    • 3-((6-Methylpyridin-2-yl)ethynyl)cyclohex-2-en-1-one O-methyl oxime
    • 1224977-89-2
    • AKOS027470163
    • SCHEMBL15576578
    • HY-110141
    • 924298-51-1
    • (E)-3-(2-(6-methylpyridin-2-yl)ethynyl)cyclohex-2-enone O-methyl oxime
    • BDBM50198702
    • 3-(6-methylpyridin-2-ylethynyl)-cyclohex-2-enone-O-11C-methyl-oxime
    • ABP 688
    • Inchi: 1S/C15H16N2O/c1-12-5-3-7-14(16-12)10-9-13-6-4-8-15(11-13)17-18-2/h3,5,7,11H,4,6,8H2,1-2H3/b17-15+
    • InChI Key: CNNZLFXCUQLKOB-BMRADRMJSA-N
    • SMILES: O(C)/N=C1/C=C(C#CC2C=CC=C(C)N=2)CCC/1

Computed Properties

  • Exact Mass: 240.126263138g/mol
  • Monoisotopic Mass: 240.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 411
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 34.5Ų

ABP 688 Pricemore >>

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